Cas no 31520-34-0 (Hexane, 1-bromo-6-isothiocyanato-)

• Product Name: Hexane, 1-bromo-6-isothiocyanato-
• CAS No: 31520-34-0
• MF: C₇H₁₂BrNS
• MW: 222.145879745483
• CID: 1447609
• Update Time: 2024-08-24

Hexane, 1-bromo-6-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-bromo-6-isothiocyanato-

• Inchi： 1S/C7H12BrNS/c8-5-3-1-2-4-6-9-7-10/h1-6H2
• InChI Key： DOCFBDOWKKYTTR-UHFFFAOYSA-N
• SMILES： C(Br)CCCCCN=C=S

Computed Properties

• Exact Mass: 220.98746

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 275.1±23.0 °C(Predicted)
• PSA: 12.36